Cas no 2229557-58-6 (1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229557-58-6
• MF: C₁₀H₁₀ClF₂N
• MW: 217.642908573151
• CID: 6012590
• PubChem ID: 165850694
• Update Time: 2025-06-08

1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1957932
• 2229557-58-6

• Inchi： 1S/C10H10ClF2N/c1-6-2-3-7(4-8(6)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： HVMVMDWFDDPGQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 217.0469833g/mol
• Monoisotopic Mass: 217.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229557-58-6)

1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound, identified by its CAS number 2229557-58-6, features a cyclopropane ring substituted with a fluorine moiety and an amine group, attached to a phenyl ring that is further functionalized with a chloro and a methyl group. The presence of these specific substituents imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

The structural framework of 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine is highly intriguing from a chemical perspective. The cyclopropane ring is known for its strained three-membered structure, which can influence the compound's stability and reactivity. The introduction of two fluorine atoms at the 2,2-position of the cyclopropane ring enhances its electronic properties, potentially affecting its interaction with biological targets. Additionally, the phenyl ring with substituents at the 3rd and 4th positions introduces further complexity, influencing both the electronic distribution and steric environment of the molecule.

In recent years, there has been growing interest in developing novel pharmaceutical agents that leverage the unique properties of heterocyclic compounds. The cyclopropane moiety, in particular, has been explored for its potential in drug design due to its ability to adopt favorable conformations that can mimic natural product scaffolds. The amine group in 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine provides a site for further functionalization, allowing for the attachment of various pharmacophores that could enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the cyclopropane ring, fluorine substituents, and amine group creates a versatile platform that can be modified to explore different chemical spaces. This flexibility has made it a valuable candidate for medicinal chemists seeking to develop new therapeutic agents. Recent studies have demonstrated that such structural motifs can be effective in modulating enzyme activity and receptor binding, suggesting broad applicability in drug discovery.

The phenyl ring in 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine also plays a crucial role in determining its biological profile. The chloro and methyl groups at specific positions on the phenyl ring can influence electronic effects and steric interactions, which are critical factors in determining how a molecule interacts with biological systems. These substituents can alter the compound's solubility, metabolic stability, and binding affinity, making them key targets for optimization during drug development.

Recent advancements in computational chemistry have enabled researchers to more effectively model the interactions of such complex molecules with biological targets. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists can predict the binding modes and affinity of 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine to various proteins and enzymes. These computational approaches have accelerated the discovery process by allowing rapid evaluation of multiple derivatives and identifying promising candidates for further experimental validation.

The synthesis of 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine presents unique challenges due to the strained nature of the cyclopropane ring. However, recent methodological advances have made it more feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in facilitating the formation of complex cyclic structures. These methods have enabled chemists to access novel derivatives with tailored properties for pharmaceutical applications.

The potential applications of this compound extend beyond traditional small-molecule drug design. Its unique structural features make it an attractive candidate for developing novel materials with specialized properties. For instance, derivatives of this compound could be explored as components in advanced polymers or as precursors for functional materials that exhibit specific electronic or optical characteristics. Such applications would leverage the compound's ability to incorporate multiple functional groups into a single molecular framework.

In conclusion, 1-(3-chloro-4-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229557-58-6) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical innovation. Its unique combination of functional groups offers numerous opportunities for further exploration in drug discovery and material science. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a significant area of interest for both academic researchers and industry scientists.